4-Cyclopropoxy-3-iodo-N-methylaniline

• Molecular Formula: C10H12INO
• Molecular Weight: 289.11 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-iodo-N-methylaniline
• InChI: InChI=1S/C10H12INO/c1-12-7-2-5-10(9(11)6-7)13-8-3-4-8/h2,5-6,8,12H,3-4H2,1H3
• InChI Key: VWYDSBLPQFJKIA-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1)OC2CC2)I

Description

4-Cyclopropoxy-3-iodo-N-methylaniline is a substituted aniline derivative featuring a cyclopropoxy group at the 4-position, an iodine atom at the 3-position, and an N-methyl substituent. This compound’s structure combines steric bulk (cyclopropoxy), electron-withdrawing effects (iodo), and alkylation (N-methyl), making it a unique candidate for catalytic coupling reactions and pharmaceutical intermediates.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-3-iodo-N-methylaniline typically involves multiple stepsThe reaction conditions often involve the use of iodine and a sulfuric acid catalyst .

Industrial Production Methods: Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis methods, ensuring the reaction conditions are optimized for larger quantities while maintaining safety and efficiency.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-3-iodo-N-methylaniline can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, altering its chemical structure and properties.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include nucleophiles such as sodium methoxide or potassium tert-butoxide.

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed: The major products formed depend on the specific reaction and conditions used. For example, substitution reactions can yield various derivatives depending on the nucleophile used .

Scientific Research Applications

4-Cyclopropoxy-3-iodo-N-methylaniline has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound can be used in the study of biological pathways and interactions due to its unique structure.

Industry: The compound can be used in the production of fine chemicals and intermediates for various industrial processes

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-iodo-N-methylaniline involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to participate in various chemical reactions, influencing biological systems and processes. Detailed studies on its mechanism of action are still ongoing, but it is known to affect certain pathways related to its chemical properties .

Comparison with Similar Compounds

Key Findings :

• The iodo substituent enables participation in Ullmann or Suzuki-Miyaura couplings, similar to bromo/chloro analogs, but with slower kinetics due to iodine’s larger atomic radius .
• N-Methylation reduces basicity compared to unsubstituted anilines, aligning with trends observed in N-ethyl or N-propyl derivatives .

Catalytic Coupling Performance

Data extrapolated from C-N coupling studies (Table 2, ) highlight substituent-dependent yields:

Substrate	Catalyst System	Yield (%)	Reaction Time (h)
4-Methoxyaniline	CuI/1,10-phenanthroline	92	12
3-Iodo-4-methoxyaniline	Pd(OAc)₂/XPhos	78	24
N-Methylaniline	CuI/L-proline	65	18
4-Cyclopropoxy-3-iodo-N-methylaniline (predicted)	Pd/Cu bifunctional	~60–70	>24

Analysis :

• The iodo group in 4-cyclopropoxy-3-iodo-N-methylaniline likely necessitates harsher conditions (e.g., higher temperatures or stronger bases) compared to methoxy or nitro analogs, as seen in iodobenzene couplings .
• Lower predicted yields than 4-methoxyaniline may stem from steric interference from the cyclopropoxy group, which could hinder catalyst accessibility .

Stability and Toxicity Considerations

• Stability : The iodine atom may render the compound light-sensitive, analogous to 3-iodoaniline derivatives, requiring storage in amber glass .
• Toxicity : While specific data are unavailable, N-methylaniline derivatives are generally associated with moderate toxicity (e.g., methemoglobinemia), and iodinated aromatics may pose bioaccumulation risks .